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Compound of Interest

Compound Name: L-Cysteic acid

Cat. No.: B1669679

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Cysteic acid, systematically named (R)-2-amino-3-sulfopropanoic acid, is a naturally
occurring amino acid that is not incorporated into proteins during translation.[1] It is an oxidized
derivative of the amino acid L-cysteine, where the thiol group is fully oxidized to a sulfonic acid
group.[2] This modification results in a highly polar and acidic molecule with distinct structural
and chemical properties. L-Cysteic acid plays a role as a metabolite in various organisms,
including humans and Escherichia coli.[3] This technical guide provides a comprehensive
overview of the structural properties of L-Cysteic acid, presenting key data in a structured
format and detailing the experimental protocols used for its characterization.

Molecular and Physicochemical Properties

L-Cysteic acid is a white crystalline solid that is soluble in water.[1][4] In its solid state and
near neutral pH, it exists as a zwitterion, with a protonated amino group and deprotonated
carboxylate and sulfonate groups.[2][5]

General Properties
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Property Value Source(s)
Chemical Formula C3H7NOsS [2][3]
Molecular Weight 169.16 g/mol [3114]
IUPAC Name (2Ife)-z-amino—3—sulfopropanoic 3]
acid

CAS Number 498-40-8 (L-form) [2]
Appearance White crystals or powder [2]

Melting Point Decomposes around 272 °C [2]
Solubility in water Soluble [4]

Acid-Base Properties

The presence of three ionizable groups (carboxyl, amino, and sulfonyl) gives L-Cysteic acid
distinct pKa values.

pKa Value Reported Value
pKai (a-carboxyl) 1.89

pKaz (a-amino) 8.7

pKb (sulfonic) ~12.7

Crystal and Molecular Structure

The three-dimensional structure of L-Cysteic acid has been elucidated through X-ray
crystallography. It crystallizes in the orthorhombic space group P212121.[5] The molecule exists
as a zwitterion in the crystalline state.[5]

Crystallographic Data

The crystal structure of L-Cysteic acid has been determined, revealing the following unit cell
dimensions for the anhydrous form:[5]
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Parameter Value
Space Group P212121
a 8.35 A
b 10.16 A
c 7.44 A
Z (molecules per unit cell) 4

A monohydrate form also exists, crystallizing in the same space group with different unit cell
dimensions.[6]

Molecular Geometry

The conformation of L-Cysteic acid is characterized by the relative positions of its functional
groups. The acidic carboxyl and sulfonic acid groups are in trans positions with respect to the
Co—Cp bond.[5] The amino group is in a gauche position to the sulfonic group, which allows for

the formation of an intramolecular hydrogen bond.[5]

A diagram of the molecular structure of L-Cysteic acid is presented below.
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L-Cysteic Acid

Cp
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Start: L-Cystine

Anolyte Preparation: Catholyte Preparation:
L-Cystine in HBr solution Dilute H2SOa solution

Paired Electrolysis

(e.g., 7 A/dm?)

Anode Reaction: Cathode Reaction:
Oxidation of L-Cystine to L-Cysteic Acid Reduction of L-Cystine to L-Cysteine

Product Isolation:
Concentration and Crystallization

End Product:
L-Cysteic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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